Cas no 112498-53-0 (1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI))

• Product name: 1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI)
• CAS No: 112498-53-0
• MF: C₇H₁₅N₃O
• MW: 157.2135
• CID: 129800
• PubChem ID: 13804826

1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI)
• 1H-1,4,7-Triazonine-1-carboxaldehyde,octahydro-
• 112498-53-0
• SCHEMBL24672240
• 1,4,7-Triazonane-1-carbaldehyde

• Inchi： InChI=1S/C7H15N3O/c11-7-10-5-3-8-1-2-9-4-6-10/h7-9H,1-6H2
• InChI Key： HCJQGIXHIGWWEL-UHFFFAOYSA-N
• SMILES： N1(C=O)CCNCCNCC1

Computed Properties

• Exact Mass: 157.12165
• Monoisotopic Mass: 157.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.37